Cas no 1807109-20-1 (1-Bromo-4-nitro-2-(trifluoromethoxy)benzene)

1-Bromo-4-nitro-2-(trifluoromethoxy)benzene is a halogenated aromatic compound featuring a bromo substituent at the 1-position, a nitro group at the 4-position, and a trifluoromethoxy group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The electron-withdrawing nitro and trifluoromethoxy groups enhance its utility in nucleophilic aromatic substitution reactions, while the bromo group allows for further functionalization via cross-coupling methodologies. Its stability under standard conditions and well-defined reactivity profile make it a reliable building block for constructing complex molecular architectures.

1-Bromo-4-nitro-2-(trifluoromethoxy)benzene structure

1807109-20-1 structure

Product Name:1-Bromo-4-nitro-2-(trifluoromethoxy)benzene

CAS No:1807109-20-1

MF:C₇H₃BrF₃NO₃

MW:286.002831697464

MDL:MFCD28746506

CID:4972654

Update Time:2025-05-28

1-Bromo-4-nitro-2-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

- AMY17466
- 1-Bromo-4-nitro-2-trifluoromethoxy-benzene
- 1-Bromo-4-nitro-2-(trifluoromethoxy)benzene
- MDL： MFCD28746506
- Inchi： 1S/C7H3BrF3NO3/c8-5-2-1-4(12(13)14)3-6(5)15-7(9,10)11/h1-3H
- InChI Key： QHLYUSBHQICTQE-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C=C1OC(F)(F)F)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 243
XLogP3: 3.6
Topological Polar Surface Area: 55

1-Bromo-4-nitro-2-(trifluoromethoxy)benzene Pricemore >>

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Alichem	A013022777-250mg	1-Bromo-4-nitro-2-(trifluoromethoxy)benzene	1807109-20-1	97%	250mg	504.00 USD	2021-06-24
Alichem	A013022777-500mg	1-Bromo-4-nitro-2-(trifluoromethoxy)benzene	1807109-20-1	97%	500mg	798.70 USD	2021-06-24
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